Cas no 1270033-41-4 ((3R)-3-amino-3-cyclopropylpropan-1-ol)

• Product Name: (3R)-3-amino-3-cyclopropylpropan-1-ol
• CAS No: 1270033-41-4
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 4692567
• Update Time: 2025-09-19

(3R)-3-amino-3-cyclopropylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-3-cyclopropylpropan-1-ol
• (3R)-3-amino-3-cyclopropylpropan-1-ol

• Inchi： 1S/C6H13NO/c7-6(3-4-8)5-1-2-5/h5-6,8H,1-4,7H2/t6-/m1/s1
• InChI Key： UELSFEZAVWXJFT-ZCFIWIBFSA-N
• SMILES： OCC[C@H](C1CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.9
• XLogP3: -0.2
• Topological Polar Surface Area: 46.2

Additional information on (3R)-3-amino-3-cyclopropylpropan-1-ol

Introduction to (3R)-3-amino-3-cyclopropylpropan-1-ol (CAS No. 1270033-41-4)

(3R)-3-amino-3-cyclopropylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1270033-41-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This chiral alcohol has garnered attention due to its structural uniqueness and potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The compound's stereochemistry, specifically its (3R) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The molecular structure of (3R)-3-amino-3-cyclopropylpropan-1-ol consists of a cyclopropyl group attached to a propanol backbone, with an amino substituent at the third carbon position. This configuration imparts a specific three-dimensional shape that can influence its binding affinity and selectivity when interacting with biological receptors or enzymes. The presence of both an amino group and a hydroxyl group makes this compound a versatile intermediate in organic synthesis, allowing for further functionalization to create more complex molecules.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (3R)-3-amino-3-cyclopropylpropan-1-ol makes it a valuable building block in the synthesis of enantiomerically pure drugs. Researchers have been exploring its potential in the development of treatments for various diseases, including neurological disorders, inflammatory conditions, and infectious diseases.

One of the most compelling aspects of (3R)-3-amino-3-cyclopropylpropan-1-ol is its role in the synthesis of protease inhibitors, which are critical in the treatment of diseases such as HIV/AIDS and hepatitis C. Protease inhibitors are designed to bind tightly to specific protease enzymes, preventing them from catalyzing the degradation of essential proteins. The unique structural features of (3R)-3-amino-3-cyclopropylpropan-1-ol make it an ideal candidate for designing such inhibitors with high specificity and potency.

Recent studies have demonstrated the compound's utility in the development of kinase inhibitors, which are used to treat cancers and other proliferative diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their overactivity can lead to uncontrolled cell growth. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize side effects while maximizing therapeutic benefit. The chiral center in (3R)-3-amino-3-cyclopropylpropan-1-ol allows for the creation of enantiomerically pure inhibitors that can interact more effectively with their biological targets.

The synthesis of (3R)-3-amino-3-cyclopropylpropan-1-ol has also been optimized to improve yield and scalability for industrial applications. Advances in asymmetric synthesis techniques have enabled the production of this compound in high enantiomeric purity, which is essential for pharmaceutical use. These techniques often involve catalytic methods that employ transition metals such as rhodium or palladium, providing efficient and environmentally friendly routes to chiral compounds.

In addition to its applications in drug development, (3R)-3-amino-3-cyclopropylpropan-1-ol has shown promise as a ligand in coordination chemistry. Its ability to bind metal ions can be exploited in the design of catalysts for organic transformations or sensors for detecting metal ions in environmental samples. The versatility of this compound underscores its importance not only in pharmaceuticals but also in materials science and analytical chemistry.

The future prospects for (3R)-3-amino-3-cyclopropylpropan-1-ol are bright, with ongoing research exploring new synthetic routes and applications. As our understanding of biological systems continues to grow, the demand for chiral compounds like this one will likely increase. The ability to design molecules with precise stereochemical control remains one of the most powerful tools available to medicinal chemists and biochemists alike.

In conclusion, (3R)-3-amino-3-cyclopropylpropan-1-ol (CAS No. 1270033-41-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool in drug development, particularly for designing enantiomerically pure therapeutic agents. As research continues to uncover new applications and synthetic methods, this compound is poised to play an even greater role in advancing chemical biology and medicine.